Cas no 78271-43-9 (2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine)

2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine structure
78271-43-9 structure
Product Name:2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine
CAS No:78271-43-9
MF:C14H16N2S2
MW:276.420240402222
CID:984150
PubChem ID:338378
Update Time:2025-04-20

2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(pyridin-2-ylmethylsulfanyl)ethylsulfanylmethyl]pyridine
    • AC1L7NQ6
    • NSC360475
    • NSC-360475
    • 1,2-bis[(pyridin-2-ylmethyl)sulfanyl]ethane
    • 78271-43-9
    • DTXSID90320502
    • 2,2'-[Ethane-1,2-diylbis(sulfanediylmethylene)]dipyridine
    • Inchi: 1S/C14H16N2S2/c1-3-7-15-13(5-1)11-17-9-10-18-12-14-6-2-4-8-16-14/h1-8H,9-12H2
    • InChI Key: FINZHYUQKDOCLR-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CN=1)CCSCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 276.07568
  • Monoisotopic Mass: 276.07549087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • PSA: 25.78
  • LogP: 3.64320
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